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For the modern researcher, navigating the complexities of laboratory waste is as critical as the
discoveries made at the bench. This guide provides essential, immediate safety and logistical
information for the proper disposal of alpha-Neoclovene, a sesquiterpene found in various
natural sources. While a comprehensive Safety Data Sheet (SDS) for alpha-Neoclovene is not
readily available in public databases, this document synthesizes known chemical properties
and draws logical parallels from structurally similar compounds to offer a robust framework for
its safe handling and disposal. Our goal is to empower you with the knowledge to manage this
compound responsibly, ensuring the safety of yourself, your colleagues, and the environment.

Understanding alpha-Neoclovene: What the Data
Tells Us

Alpha-Neoclovene (CAS No. 4545-68-0) is a tricyclic sesquiterpene with the molecular
formula C15H24 and a molecular weight of 204.35 g/mol .[1][2] Its known properties are
summarized below, providing a foundation for our safety and disposal protocols.
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Property Value Source

Molecular Formula C15H24 [1]

Molecular Weight 204.35 g/mol [1]

Form Liquid [3]

Density 0.951 g/mL at 20 °C [2][3]

Boiling Point 256.5 + 7.0 °C (Predicted) [2]

Flash Point 114 °C (237.2 °F) - closed cup [2][3]

N Insoluble in water (0.1401

Solubility [4]

mg/L @ 25 °C est.)
. Stable. Photosensitive, protect

Stability ) [2][5]
from light.

Storage 2-8°C, under argon. [2][3]

Notably, alpha-Neoclovene is classified as a combustible liquid and is incompatible with strong

oxidizing agents.[2][3][5] The lack of a specific GHS classification necessitates a cautious

approach, treating it as a potentially hazardous substance.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol is designed to guide you through the safe disposal of alpha-

Neoclovene waste. It is imperative to supplement this guidance with your institution's specific

Environmental Health and Safety (EHS) procedures.

Step 1: Personal Protective Equipment (PPE) - Your First

Line of Defense

Before handling alpha-Neoclovene, ensure you are wearing the appropriate PPE.[6] This is a

non-negotiable aspect of laboratory safety.[7]

o Eye Protection: Safety goggles are mandatory to protect against splashes.[7]
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» Hand Protection: Wear nitrile gloves.[6] If splashing is likely, consider double-gloving or using
thicker gloves.

» Body Protection: A lab coat is essential.[7]

» Respiratory Protection: While not explicitly required based on available data, it is prudent to
handle alpha-Neoclovene in a well-ventilated area or a chemical fume hood to minimize
inhalation exposure.[8]

Step 2: Waste Segregation - Preventing Unwanted
Reactions

Proper segregation of chemical waste is fundamental to laboratory safety.

o Designated Waste Container: All alpha-Neoclovene waste, including contaminated
consumables (e.g., pipette tips, gloves, weigh boats), should be collected in a dedicated,
clearly labeled hazardous waste container.[9]

e Solid vs. Liquid Waste: Use separate containers for solid and liquid waste.

e Avoid Mixing: Do not mix alpha-Neoclovene waste with other chemical waste streams
unless explicitly permitted by your EHS department.[9] In particular, keep it separate from
strong oxidizing agents.[2]

Step 3: Waste Container Labeling - Clarity is Key

Properly labeled waste containers are crucial for safe handling and disposal by EHS personnel.
The label must include:

The words "Hazardous Waste"[9]

The full chemical name: "alpha-Neoclovene"

CAS Number: 4545-68-0

Potential Hazards: Based on its combustible nature and data from similar terpenes, it is
prudent to include "Combustible Liquid," "Skin Irritant,” and "Aquatic Toxicity."[10]
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The name and contact information of the generating laboratory.

The date when waste was first added to the container.

Step 4: On-site Accumulation and Storage - Safe and
Secure

Storage Location: Store waste containers in a designated Satellite Accumulation Area (SAA)
within your laboratory.[9]

Container Integrity: Keep waste containers securely closed except when adding waste.[9]

Secondary Containment: Place waste containers in secondary containment to prevent the
spread of material in case of a leak.[9]

Storage Conditions: Store away from heat sources and direct sunlight.[11]

Step 5: Final Disposal - The Professional Handover

Contact EHS: Once your waste container is full or has been in accumulation for the
maximum time allowed by your institution, contact your EHS department to arrange for a
waste pickup.[9]

Do Not Dispose Down the Drain: Due to its low water solubility and potential aquatic toxicity,
alpha-Neoclovene must not be disposed of down the drain.[4][10]

Incineration: While not definitively stated for alpha-Neoclovene, high-temperature
incineration is a common and effective disposal method for many organic compounds. Your
EHS department will determine the appropriate final disposal method.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of alpha-

Neoclovene.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://pdf.benchchem.com/12413/Proper_Disposal_of_Alpha_Estradiol_d2_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/12413/Proper_Disposal_of_Alpha_Estradiol_d2_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/12413/Proper_Disposal_of_Alpha_Estradiol_d2_A_Guide_for_Laboratory_Professionals.pdf
https://lunatechequipment.com/blogs/blog/15-extraction-laboratory-safety-tips-for-cannabis-laboratories
https://pdf.benchchem.com/12413/Proper_Disposal_of_Alpha_Estradiol_d2_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12086099/docs?utm_src=pdf-body#navigating-the-uncharted-a-practical-guide-to-the-safe-disposal-of-alpha-neoclovene
http://www.thegoodscentscompany.com/data/rw1561381.html
https://response.epa.gov/site/download.ashx?counter=415649
https://www.benchchem.com/product/b12086099/docs?utm_src=pdf-body#navigating-the-uncharted-a-practical-guide-to-the-safe-disposal-of-alpha-neoclovene
https://www.benchchem.com/product/b12086099/docs?utm_src=pdf-body#navigating-the-uncharted-a-practical-guide-to-the-safe-disposal-of-alpha-neoclovene
https://www.benchchem.com/product/b12086099/docs?utm_src=pdf-body#navigating-the-uncharted-a-practical-guide-to-the-safe-disposal-of-alpha-neoclovene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12086099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

>
—

Y
Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Y

Segregate Waste
(Solid vs. Liquid)

A

/

Label Hazardous Waste Container
(Name, CAS, Hazards)

A

/

ignated SAA

Store in Des
(Closed, Secondary Containment)

\

4

>

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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